Cas no 1806825-67-1 (5-Amino-4-(difluoromethyl)-3-iodopyridine-2-sulfonamide)

• Product Name: 5-Amino-4-(difluoromethyl)-3-iodopyridine-2-sulfonamide
• CAS No: 1806825-67-1
• MF: C₆H₆F₂IN₃O₂S
• MW: 349.097018718719
• CID: 4856132
• Update Time: 2025-05-20

5-Amino-4-(difluoromethyl)-3-iodopyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-(difluoromethyl)-3-iodopyridine-2-sulfonamide

• Inchi： 1S/C6H6F2IN3O2S/c7-5(8)3-2(10)1-12-6(4(3)9)15(11,13)14/h1,5H,10H2,(H2,11,13,14)
• InChI Key： YNVIXVLSYDNHBC-UHFFFAOYSA-N
• SMILES： IC1C(=NC=C(C=1C(F)F)N)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 0.3
• Topological Polar Surface Area: 107

Additional information on 5-Amino-4-(difluoromethyl)-3-iodopyridine-2-sulfonamide

Comprehensive Overview of 5-Amino-4-(difluoromethyl)-3-iodopyridine-2-sulfonamide (CAS No. 1806825-67-1)

5-Amino-4-(difluoromethyl)-3-iodopyridine-2-sulfonamide (CAS No. 1806825-67-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine core with difluoromethyl, iodo, and sulfonamide functional groups, making it a versatile intermediate for drug discovery and material science applications. Its CAS number 1806825-67-1 serves as a critical identifier for researchers seeking high-purity samples for experimental use.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced bioavailability and metabolic stability in drug development. The presence of the difluoromethyl group in this compound is particularly noteworthy, as it mimics the steric and electronic properties of hydroxyl or methyl groups while offering improved resistance to oxidative degradation. This attribute aligns with the growing trend of fluorine incorporation in modern therapeutics, a topic frequently searched in academic and industrial forums.

The iodo substituent at the 3-position of the pyridine ring provides a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. This feature is highly valued in medicinal chemistry, where late-stage diversification of lead compounds is often required. Researchers exploring iodopyridine applications or sulfonamide-based inhibitors will find this compound particularly relevant to their work.

From a synthetic perspective, the sulfonamide moiety in 5-Amino-4-(difluoromethyl)-3-iodopyridine-2-sulfonamide offers opportunities for hydrogen bonding interactions, which are crucial in designing enzyme inhibitors or protein-binding agents. This characteristic has led to its investigation in targeted cancer therapies and antibacterial agents, areas that dominate current biomedical literature. The compound’s potential role in addressing antibiotic resistance—a top concern in global health—adds to its scientific appeal.

Analytical studies of CAS No. 1806825-67-1 typically employ advanced techniques such as HPLC purification, NMR spectroscopy, and mass spectrometry to ensure batch-to-batch consistency. These methods are frequently queried by quality control specialists and synthetic chemists optimizing their workflows. The compound’s stability under various pH conditions and solubility profiles are also subjects of ongoing research, particularly for formulations requiring oral bioavailability enhancement.

Beyond pharmaceuticals, this derivative has potential applications in agrochemical innovation, where fluorinated pyridines are increasingly used to develop next-generation herbicides and pesticides with lower environmental persistence. The 3-iodopyridine scaffold’s reactivity further enables the creation of customized analogs for structure-activity relationship (SAR) studies, a common practice in lead optimization.

In summary, 5-Amino-4-(difluoromethyl)-3-iodopyridine-2-sulfonamide represents a multifaceted building block bridging multiple disciplines. Its CAS registry number 1806825-67-1 ensures precise identification in commercial and academic settings, while its structural features address contemporary challenges in drug design, sustainable agriculture, and materials science. As interest in halogenated heterocycles and sulfonamide pharmacology continues to rise, this compound is poised to remain a focal point in innovative research.